![molecular formula C12H11F3N2O3 B6270962 6-(azetidin-3-yl)-1,3-benzoxazole, trifluoroacetic acid CAS No. 2639408-72-1](/img/no-structure.png)
6-(azetidin-3-yl)-1,3-benzoxazole, trifluoroacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the azetidine and benzoxazole rings, followed by their coupling. The azetidine ring could potentially be synthesized via a cyclization reaction, while the benzoxazole ring could be synthesized via a condensation reaction between an o-aminophenol and a carboxylic acid or its derivative. The coupling of the two rings could potentially be achieved via a nucleophilic substitution reaction, with the azetidine ring acting as the nucleophile .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The azetidine ring is a strained four-membered ring, which could potentially impart some reactivity to the molecule. The benzoxazole ring is aromatic and would contribute to the overall stability of the molecule .Chemical Reactions Analysis
The chemical reactions that this compound could undergo would depend on the specific functional groups present in the molecule. The azetidine ring could potentially undergo ring-opening reactions under certain conditions. The benzoxazole ring, being aromatic, would be relatively stable but could potentially undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the balance of hydrophobic and hydrophilic regions in the molecule. Its melting and boiling points would depend on the strength of the intermolecular forces present .Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-(azetidin-3-yl)-1,3-benzoxazole, trifluoroacetic acid involves the reaction of 3-amino-1-(trifluoromethyl)benzene with ethyl 2-bromoacetate to form 2-(3-amino-1-(trifluoromethyl)phenyl)acetic acid ethyl ester. This intermediate is then reacted with phosgene to form 2-(3-amino-1-(trifluoromethyl)phenyl)acetyl chloride, which is then reacted with azetidine to form 6-(azetidin-3-yl)-2-(3-amino-1-(trifluoromethyl)phenyl)acetyl chloride. Finally, this intermediate is reacted with sodium bicarbonate and 2-hydroxybenzoxazole to form 6-(azetidin-3-yl)-1,3-benzoxazole, trifluoroacetic acid.", "Starting Materials": [ "3-amino-1-(trifluoromethyl)benzene", "ethyl 2-bromoacetate", "phosgene", "azetidine", "sodium bicarbonate", "2-hydroxybenzoxazole" ], "Reaction": [ "3-amino-1-(trifluoromethyl)benzene + ethyl 2-bromoacetate → 2-(3-amino-1-(trifluoromethyl)phenyl)acetic acid ethyl ester", "2-(3-amino-1-(trifluoromethyl)phenyl)acetic acid ethyl ester + phosgene → 2-(3-amino-1-(trifluoromethyl)phenyl)acetyl chloride", "2-(3-amino-1-(trifluoromethyl)phenyl)acetyl chloride + azetidine → 6-(azetidin-3-yl)-2-(3-amino-1-(trifluoromethyl)phenyl)acetyl chloride", "6-(azetidin-3-yl)-2-(3-amino-1-(trifluoromethyl)phenyl)acetyl chloride + sodium bicarbonate + 2-hydroxybenzoxazole → 6-(azetidin-3-yl)-1,3-benzoxazole, trifluoroacetic acid" ] } | |
2639408-72-1 | |
Molecular Formula |
C12H11F3N2O3 |
Molecular Weight |
288.2 |
Purity |
85 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.